3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide

• IUPAC Name: 3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide
• InChI: InChI=1S/C12H15ClN2O2/c1-3-14-12(17)9-5-4-8(2)10(6-9)15-11(16)7-13/h4-6H,3,7H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: VHQZCWZXOXOKNP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=C(C=C1)C)NC(=O)CCl
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol

Description

3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, C12H15ClN2O2, and has been the subject of numerous studies exploring its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide is not fully understood, but it is believed to act by inhibiting the production of certain inflammatory mediators in the body. This compound has been shown to inhibit the production of prostaglandin E2, which is a key mediator of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide has anti-inflammatory effects and can reduce the production of certain inflammatory mediators in the body. This compound has also been shown to have analgesic effects and can reduce pain in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide in lab experiments include its anti-inflammatory and analgesic effects, which make it a useful tool for studying inflammation and pain. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide. One area of interest is the study of its potential use in the treatment of inflammatory diseases such as arthritis. Another potential direction for research is the study of its mechanism of action, which is not fully understood. Additionally, further studies are needed to explore the potential side effects and toxicity of this compound in animal models and humans.

Synthesis Methods

The synthesis of 3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide involves several steps, including the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This is then reacted with N-ethyl-2-aminoethanol to form 4-methyl-N-ethyl-N-(2-hydroxyethyl)benzamide. Finally, this compound is reacted with chloroacetyl chloride to form 3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide.

Scientific Research Applications

3-[(2-chloroacetyl)amino]-N-ethyl-4-methylbenzamide has been studied for its potential use in various fields of scientific research, including the study of cancer, inflammation, and pain. This compound has been shown to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis.